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Compound of Interest

Compound Name: 2-Morpholineacetic acid

Cat. No.: B069712

Essential Safety and Handling Guide for 2-
Morpholineacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Morpholineacetic acid. Adherence to these guidelines is crucial
for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Morpholineacetic acid is classified as an irritant. It can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2] The following personal protective equipment
is mandatory to minimize exposure.
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. Specific
Protection Type ) Standard/Source
Recommendations

Wear chemical safety goggles
OSHA 29 CFR 1910.133/EN

Eye and Face Protection with side shields or a face 166
shield.[3]
Wear a lab coat and
Skin Protection chemically impervious gloves General Laboratory Practice

(e.g., nitrile rubber).[4]

If ventilation is inadequate or
dust is generated, use a
NIOSH-approved respirator.
For nuisance exposures, a
type P95 (US) or type P1 (EU
Respiratory Protection EN 143) particle respirator is NIOSH (US) or CEN (EU)
recommended. For higher-
level protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[5]

Safe Handling and Storage
A systematic approach to handling and storing 2-Morpholineacetic acid is critical to prevent
accidental exposure and maintain chemical integrity.

Operational Plan:

e Engineering Controls: Always handle 2-Morpholineacetic acid in a well-ventilated area. Use
a chemical fume hood to minimize inhalation of dust or vapors.[6] Ensure that eyewash
stations and safety showers are readily accessible.[6]

» Handling Practices: Avoid contact with skin and eyes.[3] Do not breathe dust.[5] When
handling, do not eat, drink, or smoke.[3] Wash hands thoroughly after handling.
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o Storage: Store in a cool, dry, and well-ventilated area.[3] Keep the container tightly closed

and sealed when not in use.[3][6] Store away from incompatible materials.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial. Always consult a

physician after administering first aid.[5]

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[5][6]
Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[5][6] Remove
contaminated clothing and wash it before reuse.

[3] If skin irritation occurs, get medical advice.[3]

Move the person into fresh air.[3][5] If not

breathing, give artificial respiration.[5] If

Inhalation S )
breathing is difficult, give oxygen. Consult a
physician.
Rinse mouth with water.[5] Do NOT induce
) vomiting.[6] Never give anything by mouth to an
Ingestion

unconscious person.[5] Call a physician or

poison control center immediately.

Spill and Disposal Plan

Proper management of spills and waste is essential to prevent environmental contamination

and ensure regulatory compliance.

Spill Response:

o Evacuate: Evacuate personnel from the spill area.
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o Ventilate: Ensure adequate ventilation.

» Contain: Use personal protective equipment.[5] For solid spills, sweep up and shovel the
material, avoiding dust formation.[5] Place in a suitable, closed container for disposal.[5]

o Clean: After material pickup is complete, wash the spill site.
Waste Disposal:

o Segregation: Collect all waste containing 2-Morpholineacetic acid, including unused
product and contaminated lab supplies, in a designated and clearly labeled hazardous waste
container.

» Containerization: Use a chemically resistant and sealable container for waste collection.
Keep the container closed except when adding waste.

» Disposal: Dispose of hazardous waste through a licensed professional waste disposal
service.[5] Do not let the product enter drains.[5] Follow all local, state, and federal
regulations for chemical waste disposal.

Procedural Workflow

The following diagram illustrates the logical workflow for safely handling 2-Morpholineacetic
acid from receipt to disposal.
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Workflow for Handling 2-Morpholineacetic Acid

Preparation

Receive and Inspect Chemical

A4

Store in Cool, Dry, Ventilated Area

Y

Review SDS and Prepare PPE

Proceed to Handling

Handling

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

A4

Handle in Chemical Fume Hood

A4

Conduct Experiment Return to Storage or Next Use

Expefiment Complete

Post-Handling
\ 4

Segregate and Collect Waste @

Y
Decontaminate Work Area Follow Spill Response Protocol Administer First Aid and Seek Medical Attention
Y

Doff and Dispose of Contaminated PPE

Y

Wash Hands Thoroughly [——

End of Workflow

Disi osal

Store Waste in Labeled, Sealed Container

Y

Arrange for Licensed Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Morpholin-4-yl)acetic acid hydrochloride | C6H12CINO3 | CID 17750946 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. chembk.com [chembk.com]

» 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 4. leelinework.com [leelinework.com]

e 5. capotchem.cn [capotchem.cn]

e 6. uwm.edu [uwm.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Morpholineacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069712#personal-protective-equipment-for-handling-
2-morpholineacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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